1-acetyl-5-[4-(benzyloxy)phenyl]-3-methyl-4,5-dihydro-1H-pyrazole

• IUPAC Name: 1-[5-methyl-3-(4-phenylmethoxyphenyl)-3,4-dihydropyrazol-2-yl]ethanone
• InChI: InChI=1S/C19H20N2O2/c1-14-12-19(21(20-14)15(2)22)17-8-10-18(11-9-17)23-13-16-6-4-3-5-7-16/h3-11,19H,12-13H2,1-2H3
• InChI Key: SVCQIHGDPBGLNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(C1)C2=CC=C(C=C2)OCC3=CC=CC=C3)C(=O)C
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

1-acetyl-5-[4-(benzyloxy)phenyl]-3-methyl-4,5-dihydro-1H-pyrazole, also known as ABPP, is a chemical compound that has been widely studied for its potential applications in scientific research. ABPP is a small molecule that can be used to selectively modify and label proteins in complex biological systems, providing researchers with a powerful tool for studying protein function and identifying potential drug targets.

Mechanism of Action

1-acetyl-5-[4-(benzyloxy)phenyl]-3-methyl-4,5-dihydro-1H-pyrazole works by selectively modifying the active site of specific proteins in complex biological systems. This modification allows researchers to label and track the activity of these proteins, providing valuable insights into their function and potential drug targets.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, depending on the specific proteins and pathways targeted. For example, this compound has been used to study the role of specific enzymes in cancer cells, as well as the function of neurotransmitter receptors in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-acetyl-5-[4-(benzyloxy)phenyl]-3-methyl-4,5-dihydro-1H-pyrazole is its ability to selectively label and modify specific proteins in complex biological systems. This allows researchers to study the function of these proteins in a highly targeted and specific manner. However, this compound also has some limitations, including the potential for off-target effects and the need for careful optimization of experimental conditions.

Future Directions

There are many potential future directions for research on 1-acetyl-5-[4-(benzyloxy)phenyl]-3-methyl-4,5-dihydro-1H-pyrazole, including the development of new and more selective labeling techniques, the identification of new protein targets, and the application of this compound in new areas of scientific research. Some potential areas of interest include the study of protein function in disease states, the development of new drugs and therapies, and the investigation of signaling pathways in living organisms.

Scientific Research Applications

1-acetyl-5-[4-(benzyloxy)phenyl]-3-methyl-4,5-dihydro-1H-pyrazole has been used in a wide range of scientific research applications, including proteomics, drug discovery, and chemical biology. In proteomics, this compound can be used to identify and characterize protein targets of small molecules and drugs. In drug discovery, this compound can be used to identify potential drug targets and evaluate the efficacy of new drugs. In chemical biology, this compound can be used to study protein function and signaling pathways in living cells and organisms.